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Compound of Interest

Compound Name: e-64

Cat. No.: B8051006 Get Quote

Executive Summary & Core Directive
E-64 (trans-Epoxysuccinyl-L-leucylamido(4-guanidino)butane) is a potent, irreversible, and

highly selective cysteine protease inhibitor.[1][2]

Critical Solubility Insight: Unlike many lipophilic inhibitors, E-64 is hydrophilic.[1]

Aqueous Buffers: Highly soluble (Preferred).[1]

Ethanol: Poor solubility (Not Recommended as a primary solvent).[1]

DMSO: Soluble (Standard alternative).[1][2]

Usage Warning: Researchers frequently confuse E-64 with its ethyl ester derivative, E-64d

(Aloxistatin).[1]

E-64: Water-soluble, Cell-Impermeable (Use for lysates/purified enzymes).[1]

E-64d: Hydrophobic, Cell-Permeable (Use for live cell culture).[1]

Chemical Profile & Physical Properties[1][2]
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Parameter Specification

Chemical Name
N-(trans-Epoxysuccinyl)-L-leucine 4-

guanidinobutylamide

CAS Number 66701-25-5

Molecular Weight 357.41 g/mol

Target Enzymes
Papain, Calpain, Cathepsin B, H, L (Not

Cathepsin A or D)

Mechanism
Irreversible alkylation of active site cysteine

(Thioether bond)

Appearance White crystalline powder

Solubility Analysis: Ethanol vs. Aqueous Buffers[1]
The choice of solvent is critical for maintaining the integrity of the epoxide "warhead" (the

reactive ring responsible for inhibition).[1]

Comparative Solubility Table
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Solvent System
Solubility Limit
(Approx.)

Recommendation Technical Notes

Water / Aqueous

Buffers
~20 mg/mL (56 mM)

HIGHLY

RECOMMENDED

Best for stability and

ease of use.[1] Gentle

heating (40°C) may be

required for

saturation.[1]

Ethanol (Pure)
Insoluble / Sparingly

Soluble

NOT

RECOMMENDED

E-64 precipitates in

pure ethanol.[1]

Ethanol : Water (1:1) ~20 mg/mL CONDITIONAL

Viable, but offers no

significant advantage

over pure water for

this specific

compound.[1]

DMSO (Anhydrous) ~10–25 mg/mL RECOMMENDED

Excellent for long-term

storage at -20°C to

prevent hydrolysis.[1]

Technical Analysis: Why Aqueous is Superior to Ethanol
E-64 contains a guanidino group and a peptide backbone that confers significant polarity.[1]

Thermodynamics: The lattice energy of crystalline E-64 is overcome effectively by high-

dielectric solvents (Water, DMSO) but poorly by Ethanol.[1]

Protocol Risk: Attempting to dissolve E-64 in pure ethanol often results in a suspension

rather than a solution.[1] Filtering this suspension will remove the inhibitor, leading to

experimental failure (false negatives).[1]

Stability: While E-64 is relatively stable in neutral water, the epoxide ring is susceptible to

hydrolysis at extreme pH.[1] Aqueous stocks should be kept at pH 6.0–7.0.[1]

Visualizing the Decision Matrix
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The following diagram outlines the logical flow for selecting the correct inhibitor form and

solvent system based on your experimental needs.

Experimental Goal Sample Type?

Purified Enzyme / Lysate
(Cell-Free)In Vitro

Live Cell Culture
(Intracellular)

In Vivo / Culture

Use E-64
(Free Acid)

Solvent: Water or PBS
(Preferred)

Use E-64d
(Ethyl Ester)

Solvent: DMSO or Ethanol
(Required)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting E-64 vs. E-64d and the appropriate solvent system.[1]

Detailed Protocols
Protocol A: Preparation of Aqueous Stock (Preferred for
Lysates)
Best for: Immediate use, short-term storage, and avoiding organic solvent interference in

enzyme assays.[1]

Calculate: Determine the mass required for a 1 mM to 10 mM stock.

Example: To make 1 mL of 10 mM stock, weigh 3.57 mg of E-64.[1]

Solvation: Add sterile Deionized Water (dH₂O) or PBS (pH 7.0–7.4).

Note: Do not use acidic (< pH 3) or highly alkaline (> pH 10) buffers, as these accelerate

epoxide ring opening.[1]

Dissolution: Vortex vigorously.

Troubleshooting: If particulates remain, warm the tube in a 40°C water bath for 2-5

minutes.[1] Sonication is generally not required for water but can be used briefly.[1]

Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C.

Stability:[1][2][3][4] Stable for months at -20°C. Stable for days at 4°C.[1]
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Protocol B: Preparation of DMSO Stock
Best for: Long-term library storage or when high concentrations (>20 mM) are needed.[1]

Solvent: Use high-grade, anhydrous DMSO (Dimethyl Sulfoxide).[1] Moisture in DMSO can

degrade the epoxide over time.[1]

Dissolution: E-64 dissolves readily in DMSO up to ~20 mg/mL.[1]

Dilution: When adding to the assay, ensure the final DMSO concentration is <1% (v/v) to

prevent enzyme denaturation.

Mechanism of Action & Scientific Rationale
E-64 is an active-site directed irreversible inhibitor.[1] It functions as a suicide substrate.[1] The

mechanism relies on the nucleophilic attack of the enzyme's active site thiolate anion on the

epoxide carbons of E-64.[1]

Cysteine Protease
(Active Site Cys-SH)

Michaelis Complex
(Non-covalent)

E-64
(Epoxide Warhead)

Nucleophilic Attack
(S- attacks Epoxide C2/C3)

Thioether Adduct
(Irreversible Inhibition)

Ring Opening

Click to download full resolution via product page

Figure 2: Mechanism of irreversible cysteine protease inhibition by E-64.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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